Non-covalent organocatalysis in asymmetric oxidative C(sp3)–H bond functionalization – broadening C–H bond coupling reactions
Organic Chemistry Frontiers Pub Date: 2015-12-08 DOI: 10.1039/C5QO00347D
Abstract
Among the current huge development activities in C–H functionalization, asymmetric oxidative C(sp3)–H bond coupling strategies have remained underrepresented. Beyond the initial examples using chiral metal complexes, the use of organocatalysis provides a new direction for the design of new asymmetric C–H bond cross-coupling reactions. This highlight focuses on the latest advances in metal-free asymmetric oxidative C(sp3)–H bond functionalization using cooperative non-covalent organocatalysis.
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